Cas no 100618-58-4 (4-Morpholineethanol, a-(phenylmethyl)-)

• Product Name: 4-Morpholineethanol, a-(phenylmethyl)-
• CAS No: 100618-58-4
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 1127030
• PubChem ID: 85393461
• Update Time: 2025-04-20

4-Morpholineethanol, a-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Morpholineethanol, a-(phenylmethyl)-
• DTXSID401291030
• I+/--(Phenylmethyl)-4-morpholineethanol
• 100618-58-4

• Inchi： 1S/C13H19NO2/c15-13(10-12-4-2-1-3-5-12)11-14-6-8-16-9-7-14/h1-5,13,15H,6-11H2
• InChI Key： JNRZHFJTKZXBFV-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CC(CC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 221.14167
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.7